Cas no 1798713-32-2 (3-(1-tert-butyl-5-methyl-1H-pyrazole-3-amido)benzene-1-sulfonyl fluoride)

• Product Name: 3-(1-tert-butyl-5-methyl-1H-pyrazole-3-amido)benzene-1-sulfonyl fluoride
• CAS No: 1798713-32-2
• MF: C₁₅H₁₈FN₃O₃S
• MW: 339.385125637054
• CID: 6343199
• PubChem ID: 86796532
• Update Time: 2025-06-30

3-(1-tert-butyl-5-methyl-1H-pyrazole-3-amido)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z2736955437
• 1798713-32-2
• 3-(1-tert-butyl-5-methyl-1H-pyrazole-3-amido)benzene-1-sulfonyl fluoride
• AKOS033561520
• EN300-7522396

• Inchi： 1S/C15H18FN3O3S/c1-10-8-13(18-19(10)15(2,3)4)14(20)17-11-6-5-7-12(9-11)23(16,21)22/h5-9H,1-4H3,(H,17,20)
• InChI Key： KVYAATCRZUAULX-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)NC(C1C=C(C)N(C(C)(C)C)N=1)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 339.10529078g/mol
• Monoisotopic Mass: 339.10529078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.4Ų

Additional information on 3-(1-tert-butyl-5-methyl-1H-pyrazole-3-amido)benzene-1-sulfonyl fluoride

Introduction to 3-(1-tert-butyl-5-methyl-1H-pyrazole-3-amido)benzene-1-sulfonyl fluoride (CAS No. 1798713-32-2)

3-(1-tert-butyl-5-methyl-1H-pyrazole-3-amido)benzene-1-sulfonyl fluoride, identified by the CAS number 1798713-32-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. The structural features of this compound, including its pyrazole core and sulfonyl fluoride moiety, make it a valuable intermediate in the development of novel therapeutic agents.

The pyrazole ring is a heterocyclic aromatic structure that is frequently incorporated into drug molecules due to its ability to enhance binding affinity and metabolic stability. In particular, the presence of a 1-tert-butyl substituent and a 5-methyl group on the pyrazole ring further modulates its electronic properties and reactivity, making it an attractive scaffold for medicinal chemists. The benzene ring, functionalized with an amide group at the 3-position and a sulfonyl fluoride at the 1-position, adds additional layers of complexity that can be exploited for fine-tuning pharmacokinetic properties.

The sulfonyl fluoride group is a key functional moiety in this compound, as it serves as a versatile handle for further chemical modifications. Sulfonyl fluorides are known for their reactivity in nucleophilic substitution reactions, allowing for the facile introduction of various substituents at the sulfonyl position. This property makes 3-(1-tert-butyl-5-methyl-1H-pyrazole-3-amido)benzene-1-sulfonyl fluoride a valuable building block in the synthesis of more complex molecules, including protease inhibitors, kinase inhibitors, and other bioactive compounds.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. The pyrazole scaffold has been extensively studied for its potential in inhibiting enzymes such as Janus kinases (JAKs), which play a crucial role in inflammatory and autoimmune diseases. Additionally, sulfonyl fluorides have been employed in the design of drugs targeting bacterial resistance mechanisms, highlighting their broad applicability in antimicrobial therapy.

One of the most compelling aspects of 3-(1-tert-butyl-5-methyl-1H-pyrazole-3-amido)benzene-1-sulfonyl fluoride is its potential utility in fragment-based drug discovery. Fragment-based approaches rely on identifying small molecular fragments that bind to target proteins with high affinity. These fragments can then be modified and linked together to form more potent and selective inhibitors. The structural features of this compound make it an excellent candidate for such studies, as its pyrazole core can interact with specific pockets within protein binding sites.

Recent advancements in computational chemistry have further enhanced the utility of sulfonyl fluorides in drug design. Molecular modeling studies have demonstrated that sulfonyl fluorides can effectively engage with hydrophobic and polar residues in protein active sites, leading to strong binding interactions. Additionally, computational methods have been used to predict the reactivity of sulfonyl fluorides under different reaction conditions, enabling chemists to optimize synthetic routes more efficiently.

The synthesis of 3-(1-tert-butyl-5-methyl-1H-pyrazole-3-amido)benzene-1-sulfonyl fluoride involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the pyrazole ring typically involves condensation reactions between hydrazine derivatives and ketones or aldehydes. Subsequent functionalization with tert-butyl and methyl groups can be achieved through alkylation reactions. The final step involves the introduction of the sulfonyl fluoride group via sulfonylation reactions, which often require specialized reagents and conditions to proceed efficiently.

Quality control plays a critical role in ensuring the efficacy of pharmaceutical compounds derived from 3-(1-tert-butyl-5-methyl-1H-pyrazole-3-amido)benzene-1-sulfonyl fluoride. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to verify the structure and purity of the compound. These methods provide detailed information about the chemical environment of each atom in the molecule, ensuring that it meets stringent regulatory standards.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved efficacy and safety profiles. Compounds like 3-(1-tert-butyl-5-methyl-1H-pyrazole-3-amido)benzene-1-sulfonyl fluoride represent promising candidates for further development due to their unique structural features and potential biological activity. As our understanding of disease mechanisms evolves, so too does our ability to design molecules that target these processes with greater precision.

In conclusion,3-(1-tert-butyl-5-methyl-1H-pyrazole)-amido]benzene - 1798713322 sulfonfluoride CAS no.,CAS no.,CAS no.,CAS no.,CAS no.,CAS no.,CAS no.,CAS no.,CAS no.,CAS no.,CAS no.,CAS no.,CAS no.,CAS no.,CAS no., CAS number CAS number CAS number CAS number CAS number CAS number CAS number CAS number CAS number CAS number CAS number CAS number CAS number CAS number CAS number represents a significant advancement in pharmaceutical chemistry. Its structural complexity and functional versatility make it an invaluable tool for drug discovery efforts aimed at addressing some of today's most pressing medical challenges.